Cas no 300664-55-5 (1H-Indole-3-methanol,5-nitro-1-(phenylmethyl)-)

• Product Name: 1H-Indole-3-methanol,5-nitro-1-(phenylmethyl)-
• CAS No: 300664-55-5
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 298746
• PubChem ID: 2727927
• Update Time: 2025-04-19

1H-Indole-3-methanol,5-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanol,5-nitro-1-(phenylmethyl)-
• (1-Benzyl-5-nitro-1H-3-indolyl)methanol
• (1-benzyl-5-nitroindol-3-yl)methanol
• DTXSID40369481
• MFCD01312958
• 300664-55-5
• FT-0749374
• CCG-43239
• (1-benzyl-5-nitro-1H-indol-3-yl)methanol
• Oprea1_404704
• SR-01000633175-1

• Inchi： 1S/C16H14N2O3/c19-11-13-10-17(9-12-4-2-1-3-5-12)16-7-6-14(18(20)21)8-15(13)16/h1-8,10,19H,9,11H2
• InChI Key： QRVGJGIVPYSMBO-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2C=CC=CC=2)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.10000
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 532.8°Cat760mmHg
• Flash Point: 276°C
• Refractive Index: 1.645
• PSA: 70.98000
• LogP: 3.61330